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Compound of Interest

Compound Name: Levorphanol Tartrate

Cat. No.: B10774241 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Levorphanol Tartrate in a laboratory setting. The following procedural guidance is designed to

minimize risk and ensure a safe operational environment. Adherence to these protocols is

critical due to the potent opioid nature of Levorphanol Tartrate.

Levorphanol Tartrate is a potent synthetic opioid agonist with analgesic and sedative effects.

[1] Occupational exposure can lead to serious health consequences, including respiratory

depression, which can be life-threatening.[1][2] While a specific Occupational Exposure Limit

(OEL) for Levorphanol Tartrate has not been established in the reviewed literature, it is

classified as a potent compound. Therefore, stringent handling practices are mandatory.

Hazard and Safety Data
A thorough understanding of the hazards associated with Levorphanol Tartrate is the

foundation of safe handling. The following table summarizes key safety information.
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral Toxic if swallowed.

P264: Wash face, hands and

any exposed skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. P330: Rinse

mouth.[3]

Acute Toxicity, Dermal Harmful in contact with skin.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

Acute Toxicity, Inhalation Harmful if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[3]

Skin Sensitization
May cause an allergic skin

reaction.

P272: Contaminated work

clothing should not be allowed

out of the workplace.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P333+P313: If skin irritation or

rash occurs: Get medical

advice/attention. P363: Wash

contaminated clothing before

reuse.[3]
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Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

P284: In case of inadequate

ventilation wear respiratory

protection. P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. P342+P311: If

experiencing respiratory

symptoms: Call a POISON

CENTER or doctor/physician.

[3]

Reproductive Toxicity
May damage fertility or the

unborn child.[3]

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P308+P313: IF

exposed or concerned: Get

medical advice/attention.[3]

Operational Plan: Step-by-Step Guidance for Safe
Handling
A systematic approach to handling Levorphanol Tartrate is crucial to minimize exposure risk.

The following workflow outlines the necessary steps from receipt to disposal.
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Receiving and Storage

Handling and Preparation

Experimental Use

Decontamination and Disposal

Receive Shipment
(Inspect for damage)

Secure Storage
(Locked, ventilated cabinet)

Don Appropriate PPE
(See Table Below)

Weighing in Containment
(Vented enclosure/fume hood)

Perform Experimental Procedures
(Minimize aerosol generation)

Decontaminate Surfaces
(Soap and water)

Dispose of Waste
(Follow hazardous waste protocols)
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Figure 1. Workflow for Safe Handling of Levorphanol Tartrate.

Personal Protective Equipment (PPE)
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The following table outlines the minimum required PPE for handling Levorphanol Tartrate.

Body Part Required PPE Specifications

Hands Double Nitrile Gloves

Ensure no skin is exposed

between the glove and the lab

coat sleeve.

Body Disposable Lab Coat or Gown Solid front, long-sleeved.

Eyes Safety Goggles or Face Shield
Provide a seal around the

eyes.

Respiratory
NIOSH-approved N95 or

higher respirator

Required when handling

powders outside of a

containment system.

Experimental Protocols
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store Levorphanol Tartrate in a securely locked and ventilated cabinet, away from

incompatible materials.[3] The storage area should have limited access.

2. Weighing and Preparation:

All handling of powdered Levorphanol Tartrate must be conducted within a certified

chemical fume hood or a ventilated balance enclosure to prevent inhalation of airborne

particles.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.) for handling the

compound.

Before handling, don all required PPE as specified in the table above.

3. Experimental Procedures:
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When preparing solutions, add the solvent to the powdered compound slowly to minimize

aerosolization.

Avoid activities that may generate dust, such as scraping or vigorous mixing of the dry

powder.

Work in a well-ventilated area, and whenever possible, within a chemical fume hood.

Emergency Plan: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Response Personal Exposure Response

Evacuate Immediate Area

Notify Supervisor & EHS

Secure the Area

Cleanup by Trained Personnel with Proper PPE

Remove Contaminated PPE

Wash Affected Area
(Soap and water for skin, eyewash for eyes)

Seek Immediate Medical Attention

Report the Incident

Click to download full resolution via product page

Figure 2. Emergency Response Workflow.

Spill Cleanup Protocol:
Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Notify: Inform your laboratory supervisor and the institutional Environmental Health and

Safety (EHS) office.

Secure: Restrict access to the spill area.

Cleanup:

Only trained personnel wearing appropriate PPE (including respiratory protection) should

perform the cleanup.

For small powder spills, gently cover with a damp paper towel to avoid making the powder

airborne.

Use an absorbent material to contain liquid spills.

Clean the spill area with a soap and water solution.[4] Do not use bleach.[4]

Collect all cleanup materials in a sealed, labeled hazardous waste container.

Personal Exposure Procedures:
Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[5]

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, administer

artificial respiration if trained to do so and seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

In all cases of exposure, it is critical to inform medical personnel of the identity of the

compound, Levorphanol Tartrate. If available, provide a copy of the Safety Data Sheet (SDS).

Disposal Plan
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All waste contaminated with Levorphanol Tartrate must be treated as hazardous waste.

Solid Waste: This includes contaminated PPE, weigh boats, paper towels, and any other

disposable materials that have come into contact with the compound. Place these items in a

clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Levorphanol Tartrate in a compatible,

sealed, and clearly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through the institution's EHS-approved

hazardous waste management program. Do not dispose of Levorphanol Tartrate down the

drain or in the regular trash. While flushing is sometimes recommended for household

disposal of unused opioid medications to prevent diversion, this is not an appropriate method

for a laboratory setting.[6] Laboratory waste must be managed according to institutional and

regulatory guidelines for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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